Cas no 2172131-56-3 (1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid)

• Product Name: 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid
• CAS No: 2172131-56-3
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 6469396
• PubChem ID: 165808216
• Update Time: 2025-10-31

1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid
• 2172131-56-3
• EN300-1498978
• 1-[N-methyl3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-amido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C27H25N3O5/c1-30(27(25(32)33)13-7-14-27)24(31)23-22(12-6-15-28-23)29-26(34)35-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-6,8-12,15,21H,7,13-14,16H2,1H3,(H,29,34)(H,32,33)
• InChI Key： SMVPGHPRKDWPDL-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)N(C(C1C(=CC=CN=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C)=O

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 109Ų

Additional information on 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid (CAS No. 2172131-56-3)

The compound 1-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid (CAS No. 2172131-56-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. Its unique structural features, including the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclobutane-1-carboxylic acid moiety, make it a valuable intermediate in the development of novel therapeutics and biomaterials. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the design of protease inhibitors and targeted drug delivery systems.

One of the most notable aspects of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, ensuring high yields and purity during peptide chain assembly. With the growing demand for peptide-based drugs, such as GLP-1 analogs and anticancer peptides, the importance of Fmoc-protected intermediates like 1-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid cannot be overstated. Its compatibility with automated synthesizers and green chemistry principles further enhances its appeal to pharmaceutical manufacturers.

In recent years, the scientific community has shown a keen interest in cyclobutane-containing compounds due to their conformational rigidity and metabolic stability. The incorporation of a cyclobutane ring into drug candidates, as seen in this molecule, often improves binding affinity and selectivity toward biological targets. This has led to a surge in searches for "cyclobutane derivatives in drug design" and "Fmoc-protected amino acid analogs," reflecting the compound's relevance in cutting-edge research. Additionally, its potential use in bioorthogonal chemistry and click chemistry applications has sparked further investigations.

The synthesis and characterization of CAS No. 2172131-56-3 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and identity, which are critical for reproducible results in downstream applications. As the pharmaceutical industry shifts toward continuous manufacturing and quality-by-design (QbD) approaches, reliable intermediates like this compound play a pivotal role in streamlining production processes.

From an environmental perspective, the compound's Fmoc group can be removed under mild conditions using piperidine, minimizing the generation of hazardous waste. This aligns with the increasing focus on sustainable chemistry and the reduction of organic solvents in large-scale synthesis. Researchers are also exploring its utility in bioconjugation strategies, where its reactive handles enable the attachment of peptides to nanoparticles, antibodies, or other biomolecules for diagnostic and therapeutic purposes.

In conclusion, 1-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-amidocyclobutane-1-carboxylic acid represents a versatile and innovative building block in modern chemical synthesis. Its applications span from peptide therapeutics to material science, addressing some of the most pressing challenges in healthcare and biotechnology. As the demand for precision medicine grows, compounds like this will undoubtedly remain at the forefront of scientific exploration and industrial innovation.